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Compound of Interest

Compound Name: Ethyl 9-hexadecenoate

Cat. No.: B1609348

Essential Safety and Handling Guide for Ethyl 9-
hexadecenoate

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Ethyl 9-hexadecenoate. Our
commitment is to furnish comprehensive laboratory safety and chemical handling information,
ensuring your work is conducted with the utmost safety and integrity.

Ethyl 9-hexadecenoate is not classified as a hazardous substance.[1] However, adherence to
standard laboratory safety protocols is essential to mitigate any potential risks. Minor irritation
may occur for susceptible individuals.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is the first step in safe
handling. Below is a summary of key data for Ethyl 9-hexadecenoate.
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Property Value

Ethyl palmitoleate, cis-9-Hexadecenoic acid
Synonyms oo .

ethyl ester, Palmitoleic acid ethyl ester[1][2]
CAS Number 56219-10-4[1][2]

Molecular Formula

C18H3402[1][2]

Molecular Weight 282.47 g/mol [2]
Colorless to almost colorless clear, oily liquid[2]
Appearance
[3]
Boiling Point 134 - 136 °C/ 1 mmHg[2]
Density 0.870 g/cm?3[2]
Flash Point 92.22 °C (198.00 °F)[4]
Purity = 95% (GCO)[2]

Personal Protective Equipment (PPE)

While Ethyl 9-hexadecenoate is not classified as hazardous, we recommend the following

PPE as part of standard good laboratory practice to prevent skin and eye contact and to

maintain a sterile research environment.

Protection Type

Specification

Purpose

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber)

To prevent skin contact.

Eye Protection

Safety glasses with side-

shields or goggles

To protect eyes from splashes.

Body Protection

Laboratory coat

To protect skin and clothing.

In situations where the substance is heated and fumes are generated, ensure adequate

ventilation.[1] For most applications at ambient temperatures, respiratory protection is not

required.[1]
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Operational and Disposal Plans

Handling and Storage:

Always handle Ethyl 9-hexadecenoate in a well-ventilated area.

Store in a cool, dry place in a tightly sealed container.[1] Recommended storage temperature
is between 0 - 8 °C.[2]

Avoid contact with strong oxidizing agents and strong bases.[5]

Wash hands thoroughly after handling.

Spill Management: A logical workflow for handling a spill is crucial for maintaining a safe
laboratory environment.
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Assess Spill Size

Large

Large Spill

Cover with inert absorbent material (sand, earth)

Small Spill

Wipe up with cloth or absorbent material

Collect absorbed material into a suitable container

Clean spill area with soap and water

Dispose of waste according to local regulations

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing an Ethyl 9-hexadecenoate spill.
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Disposal Protocol: Ethyl 9-hexadecenoate is not classified as hazardous waste.[1] However,
proper disposal is a critical aspect of laboratory safety and environmental responsibility.

» Collection: Collect waste Ethyl 9-hexadecenoate and any contaminated materials (e.qg.,
absorbent pads, gloves) in a designated, clearly labeled, and tightly sealed container.

e Labeling: The waste container must be labeled with the chemical name "Ethyl 9-
hexadecenoate" and its CAS number (56219-10-4).

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Professional Disposal: Arrange for the disposal of the waste through a licensed and
approved waste disposal service.[6] This is the safest and most compliant method.

» Regulatory Compliance: Ensure that the disposal method complies with all local, state, and
federal environmental regulations. Do not discharge into sewers.[1] This product is not
typically recycled.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1609348#personal-protective-equipment-for-
handling-ethyl-9-hexadecenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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